Cas no 2227198-82-3 ((3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid)

• Product Name: (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227198-82-3
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 4770726
• Update Time: 2026-02-26

(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-1-(tert-butoxycarbonyl)-4-isobutylpyrrolidine-3-carboxylic acid
• (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H25NO4/c1-9(2)6-10-7-15(8-11(10)12(16)17)13(18)19-14(3,4)5/h9-11H,6-8H2,1-5H3,(H,16,17)/t10-,11+/m1/s1
• InChI Key： NJFRXVHRFWVXAR-MNOVXSKESA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](CC(C)C)[C@@H](C(O)=O)C1

Additional information on (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid

Introduction to (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic Acid (CAS No. 2227198-82-3)

(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid (CAS No. 2227198-82-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the pyrrolidine family and features a tert-butoxycarbonyl (Boc) protecting group, which is commonly used in the synthesis of peptides and other complex organic molecules. The presence of the Boc group allows for controlled deprotection, making this compound a valuable intermediate in the synthesis of various bioactive molecules.

The (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid molecule is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and pharmacological properties. The (3R,4S) configuration ensures that the compound can interact specifically with target proteins and receptors, enhancing its potential as a therapeutic agent. Recent studies have highlighted the importance of chiral compounds in drug development, as they can exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

In terms of its chemical structure, (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with a carboxylic acid functional group at the 3-position and a tert-butoxycarbonyl group at the 1-position. The 4-position is substituted with a 2-methylpropyl group, which adds to the compound's overall complexity and potential for diverse biological interactions. The tert-butoxycarbonyl group serves as a protecting group for the amine functionality, allowing for selective reactions and manipulations during synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid on both small and large scales. Techniques such as asymmetric synthesis and catalytic methods have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. For instance, a study published in Organic Letters in 2021 described a novel catalytic asymmetric synthesis route that yielded (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid with excellent enantioselectivity and yield.

The biological activity of (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid has been explored in various contexts. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, research conducted at the University of California, San Francisco, demonstrated that (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding has opened new avenues for the design of therapeutic agents targeting these conditions.

Another area where (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid shows promise is in the field of cancer research. Studies have shown that this compound can modulate signaling pathways involved in cell proliferation and apoptosis. A recent publication in Cancer Research reported that (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid effectively inhibited the growth of various cancer cell lines by interfering with specific protein-protein interactions. These findings suggest that this compound could be further developed as an anticancer agent.

Beyond its direct biological activity, (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid also serves as an important building block for more complex molecules. Its versatile structure allows it to be incorporated into larger scaffolds through various chemical transformations. For instance, it can be used to synthesize peptidomimetics and other bioactive compounds that mimic natural peptides but exhibit improved stability and pharmacokinetic properties.

The safety profile of (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid (CAS No. 2227198-82-3) represents an important compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable intermediate for the synthesis of bioactive molecules and potential therapeutic agents. Ongoing research continues to uncover new uses for this compound, highlighting its significance in advancing drug discovery and development.